Cas no 1094422-86-2 (2-((4-(Hydroxymethyl)piperidin-1-yl)methyl)benzonitrile)

• Product Name: 2-((4-(Hydroxymethyl)piperidin-1-yl)methyl)benzonitrile
• CAS No: 1094422-86-2
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• MDL: MFCD11133023
• CID: 2090759
• PubChem ID: 43133165
• Update Time: 2025-04-21

2-((4-(Hydroxymethyl)piperidin-1-yl)methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((4-(Hydroxymethyl)piperidin-1-yl)methyl)benzonitrile
• 1094422-86-2
• Z380971806
• DB-226618
• 2-{[4-(HYDROXYMETHYL)PIPERIDIN-1-YL]METHYL}BENZONITRILE
• AKOS009290160
• CS-0270236
• G68923
• 2-[[4-(hydroxymethyl)piperidin-1-yl]methyl]benzonitrile
• CHEMBL4593399
• 2-(4-Hydroxymethyl-piperidin-1-ylmethyl)-benzonitrile

• MDL： MFCD11133023
• Inchi： 1S/C14H18N2O/c15-9-13-3-1-2-4-14(13)10-16-7-5-12(11-17)6-8-16/h1-4,12,17H,5-8,10-11H2
• InChI Key： OFLDCRKQUJKJHM-UHFFFAOYSA-N
• SMILES： OCC1CCN(CC2C=CC=CC=2C#N)CC1

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines